Cas no 2229662-45-5 (1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one)

• Product Name: 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one
• CAS No: 2229662-45-5
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 5862624
• PubChem ID: 165693099
• Update Time: 2025-10-28

1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one
• EN300-1943871
• 2229662-45-5

• Inchi： 1S/C10H7F3O/c11-8-4-1-7(2-5-8)3-6-9(14)10(12)13/h1-6,10H/b6-3+
• InChI Key： WNYDQZMYXZJQBU-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C(F)F)=O

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one

1,1-Difluoro-4-(4-Fluorophenyl)But-3-En-2-One: A Comprehensive Overview

The compound 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one (CAS No. 2229662-45-5) is a fluorinated organic compound with a unique structure that combines a ketone group, a conjugated enone system, and fluorine substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a fluorophenyl group and a difluoromethyl ketone, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, which are critical properties for drug candidates. For instance, researchers have explored the use of 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles. The compound's ability to undergo various transformations, such as nucleophilic additions and cycloadditions, has made it a valuable intermediate in organic synthesis.

The synthesis of 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a fluoroarene with an aldehyde or ketone derivative, followed by subsequent fluorination steps. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and better purity levels. Recent advancements in catalytic methods have further enhanced the scalability of these processes, making the compound more accessible for large-scale applications.

In terms of applications, 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or plant growth regulator. Additionally, its photostability and resistance to degradation under UV light make it a candidate for use in UV-curable coatings and adhesives.

The environmental impact of 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one is another area of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and risks.

From a safety standpoint, handling 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one requires adherence to standard laboratory safety protocols due to its potential irritancy and flammability. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

In conclusion, 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-one is a versatile and intriguing compound with a wide range of potential applications. Its unique chemical properties and the availability of efficient synthesis methods make it an attractive candidate for further research and development across various industries. As new studies emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovations.